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Compound of Interest

Compound Name: Penconazol Hydroxide

Cat. No.: B15292639

For researchers, scientists, and professionals in drug development, understanding the
complete lifecycle of a fungicide like penconazole is critical. This guide provides a comparative
analysis of penconazole and its primary metabolites, offering insights into their toxicological
profiles, metabolic pathways, and analytical methodologies. The information is compiled from
scientific literature and regulatory assessments to support further research and risk evaluation.

Penconazole is a systemic triazole fungicide widely used to control powdery mildew and other
fungal diseases in agriculture.[1][2] Its mechanism of action involves the inhibition of ergosterol
biosynthesis, a crucial component of fungal cell membranes.[3][4] Upon entering biological
systems and the environment, penconazole undergoes metabolic transformation, leading to a
variety of metabolites with potentially different toxicological and biological properties.

Chemical Identity of Penconazole and Key
Metabolites

The primary metabolites of penconazole are formed through processes of hydroxylation,
oxidation, and conjugation. The key metabolites identified in various matrices such as plants,
animals, and soil include:

o CGA132465 (Penconazole-OH): A monohydroxylated metabolite.[1]
e CGA177279 (Penconazole-COOH): A carboxylic acid derivative.[5]

e CGAL179944: A product of alkyl chain oxidation.[2]
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e 1,2,4-triazole: A common metabolite of triazole fungicides.[1][2]

o Triazole alanine and Triazole acetic acid: Conjugated metabolites found in plants.[1]

Comparative Toxicity

Regulatory bodies have established acceptable daily intake (ADI) and acute reference dose
(ARfD) values for penconazole and some of its metabolites, providing a basis for comparative
toxicity assessment.

Compound ADI (mglkg bw) ARfD (mgl/kg bw) Notes

Penconazole 0-0.03[1][2] 0.8[1][2]

Assessed separately
1,2,4-triazole 0-0.2[1][2] 0.3[1][2] due to different toxicity

profile.

Triazole alanine &
) ) ) Group ADI: 0-1[1][2] Group ARTD: 3[1][2] Assessed as a group.
Triazole acetic acid

Assumed to be no
CGA132465 & more toxic than the
Not established Not established
CGA177279 parent compound,

penconazole.[1]

Studies have also highlighted the enantioselective toxicity of penconazole, with the (+)-
penconazole enantiomer showing significantly higher developmental toxicity and neurotoxicity
in zebrafish compared to the (-)-penconazole enantiomer.[6] Conversely, other research has
indicated that racemic penconazole and its (-)-enantiomer can cause significant liver damage
and inflammation in mice, while the (+)-enantiomer showed no such adverse effects.[7]

Metabolic Pathways

The metabolism of penconazole follows distinct pathways in different biological systems.

Animal Metabolism
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In animals, penconazole is rapidly absorbed and extensively metabolized. The primary
pathways are hydroxylation of the alkyl side chain to form CGA132465, followed by conjugation
with glucuronic or sulfuric acid. Another major pathway is the oxidation of the pentyl group to
form the carboxylic acid metabolite, CGA177279.[1]

Plant Metabolism

In plants, the metabolism also involves oxidation of the alkyl chain. The major residues found
are the parent penconazole, free and conjugated forms of CGA132465, and triazole-specific
metabolites like triazole alanine and triazole acetic acid.[1]

Soil Degradation

In soil, the degradation of penconazole primarily occurs through microbial action. The main
degradation pathway involves the oxidation of the alkyl chain to form CGA179944, which can
then be further metabolized to 1,2,4-triazole.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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